Cas no 2228537-87-7 (2-methyl-3,5-dinitrobenzene-1-carboximidamide)

• Product Name: 2-methyl-3,5-dinitrobenzene-1-carboximidamide
• CAS No: 2228537-87-7
• MF: C₈H₈N₄O₄
• MW: 224.17352104187
• CID: 6519283
• PubChem ID: 165701285
• Update Time: 2025-11-06

2-methyl-3,5-dinitrobenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3,5-dinitrobenzene-1-carboximidamide
• 2228537-87-7
• EN300-1799084

• Inchi： 1S/C8H8N4O4/c1-4-6(8(9)10)2-5(11(13)14)3-7(4)12(15)16/h2-3H,1H3,(H3,9,10)
• InChI Key： MZSPZRBNDJPRAV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(=CC(C(=N)N)=C1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 224.05455475g/mol
• Monoisotopic Mass: 224.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 142Ų

Additional information on 2-methyl-3,5-dinitrobenzene-1-carboximidamide

Comprehensive Guide to 2-methyl-3,5-dinitrobenzene-1-carboximidamide (CAS No. 2228537-87-7): Properties, Applications, and Market Insights

2-methyl-3,5-dinitrobenzene-1-carboximidamide (CAS No. 2228537-87-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This nitro-substituted benzene derivative is characterized by the presence of a carboximidamide functional group, which imparts distinct reactivity and utility in various chemical processes. Researchers and industry professionals are increasingly interested in this compound for its role in advanced material synthesis and pharmaceutical intermediates.

The molecular formula of 2-methyl-3,5-dinitrobenzene-1-carboximidamide reveals important structural features that contribute to its chemical behavior. The methyl group at position 2 and nitro groups at positions 3 and 5 create a sterically and electronically interesting framework that influences its solubility, stability, and reaction patterns. Many recent studies have focused on understanding how these substituents affect the compound's interactions with other molecules, particularly in the context of heterocyclic compound synthesis and molecular recognition systems.

In the pharmaceutical field, derivatives of 2-methyl-3,5-dinitrobenzene-1-carboximidamide are being explored for their potential biological activities. The carboximidamide moiety is known to participate in hydrogen bonding interactions, making it valuable for drug design targeting specific protein receptors. Current research trends indicate growing interest in using this scaffold for developing novel enzyme inhibitors, with particular focus on applications in metabolic disorder treatments and anti-inflammatory therapies.

The synthesis of 2-methyl-3,5-dinitrobenzene-1-carboximidamide typically involves multi-step organic transformations starting from commercially available precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce waste and improve atom economy. Recent publications highlight innovative catalytic methods for introducing the carboximidamide group while maintaining high regioselectivity around the aromatic ring system.

Analytical characterization of CAS No. 2228537-87-7 presents interesting challenges and opportunities for chemists. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to confirm the structure and purity of this compound. The distinctive pattern created by the methyl and nitro groups produces characteristic spectroscopic signatures that facilitate identification and quality control in research and industrial settings.

From a materials science perspective, 2-methyl-3,5-dinitrobenzene-1-carboximidamide has shown promise in the development of specialty polymers and coordination complexes. The electron-withdrawing nature of the nitro groups combined with the donor capability of the carboximidamide creates interesting electronic properties that researchers are exploring for applications in organic electronics and sensor technologies.

Market analysis indicates steady growth in demand for 2-methyl-3,5-dinitrobenzene-1-carboximidamide and related compounds, driven primarily by pharmaceutical research and specialty chemical applications. Suppliers are responding to this demand by developing more efficient production processes and improved purification methods. Current pricing trends reflect the compound's status as a research chemical with specialized applications rather than a bulk commodity.

Safety considerations for handling CAS No. 2228537-87-7 follow standard laboratory protocols for aromatic nitro compounds. Proper personal protective equipment, including gloves and eye protection, is recommended when working with this material. Storage typically requires protection from light and moisture to maintain stability over extended periods.

Recent patent literature reveals growing intellectual property activity surrounding 2-methyl-3,5-dinitrobenzene-1-carboximidamide derivatives, particularly in pharmaceutical compositions and catalytic systems. This trend suggests that the compound's commercial importance is likely to increase in coming years as these applications move closer to commercialization.

Environmental fate studies of 2-methyl-3,5-dinitrobenzene-1-carboximidamide indicate that it undergoes biodegradation under appropriate conditions, though persistence may vary depending on environmental factors. Researchers are actively investigating its ecotoxicological profile to ensure responsible use in industrial and research applications.

The future outlook for 2-methyl-3,5-dinitrobenzene-1-carboximidamide appears promising, with potential expansions into new application areas such as agrochemicals and advanced material science. As synthetic methodologies continue to improve and biological activities are further elucidated, this compound is poised to play an increasingly important role in chemical research and development.

For researchers seeking high-quality 2-methyl-3,5-dinitrobenzene-1-carboximidamide, it is essential to verify supplier credentials and request comprehensive analytical data. Many laboratories now offer custom synthesis services for this compound, allowing for specific isotopic labeling or structural modifications to meet specialized research needs.

In conclusion, CAS No. 2228537-87-7 represents an interesting and versatile chemical building block with growing importance across multiple scientific disciplines. Its unique combination of structural features continues to inspire innovative applications in chemistry, materials science, and pharmaceutical research, making it a compound worthy of continued study and development.